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Compound of Interest

Compound Name: Metethoheptazine hydrochloride
CAS No.: 1089-55-0
Cat. No.: B12777959
Get Quote
. J

Introduction & Retrosynthetic Analysis

Metethoheptazine is distinguished from its analog Ethoheptazine by the presence of an
additional methyl group at the C3 position of the azepane ring. This structural modification
introduces steric constraints that influence receptor binding affinity.

Retrosynthetic Logic: The most robust route to the 4-phenylazepane core involves the
construction of the quaternary carbon at C4 via the double alkylation of phenylacetonitrile. To
achieve the specific 1,3-dimethyl regiochemistry, an unsymmetrical bis-haloamine precursor is
required.

e Target: 7-membered azepane ring.
e Disconnection: C4 quaternary center.
e Synthons: Phenylacetonitrile anion + N-(3-chloropropyl)-N-(2-chloropropyl)methylamine.

The synthesis is divided into three critical phases:
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e Precursor Synthesis: Preparation of the unsymmetrical nitrogen mustard chain.
» Cyclization: Construction of the azepane ring via bis-alkylation.

o Functionalization: Conversion of the nitrile to the ethyl ester and salt formation.

Reaction Scheme & Pathway Visualization

The following flowchart illustrates the critical chemical transformations.
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Figure 1: Step-wise synthesis pathway from commodity precursors to Metethoheptazine HCI.[1]
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Detailed Experimental Protocol
Phase 1: Synthesis of the Nitrogen Mustard Precursor

Objective: Synthesize N-(3-chloropropyl)-N-(2-chloropropyl)methylamine. Rationale: The 1,3-
dimethyl substitution pattern dictates that the amine chain must have a 3-carbon arm (propyl)
and a modified 2-carbon arm (derived from propylene oxide) to place the methyl group at C3
relative to the nitrogen (N1-C2-C3(Me)-C4).

Reagents:
Reagent Equiv. Role
Methylamine (40% aq) 3.0 Starting Amine
1-Bromo-3-chloropropane 1.0 Alkylating Agent
Propylene Oxide 1.1 Chain Extension

| Thionyl Chloride (SOCI2) | 1.2 | Chlorination |
Procedure:

e Mono-alkylation: Add 1-bromo-3-chloropropane dropwise to an excess of chilled
methylamine solution (0°C) to favor mono-alkylation. Extract the resulting N-(3-
chloropropyl)methylamine with ether and distill.

o Epoxide Opening: Dissolve the secondary amine in methanol. Add propylene oxide slowly at
0-5°C. Stir at room temperature for 12 hours. The amine attacks the terminal carbon of the
epoxide, yielding N-(3-chloropropyl)-N-(2-hydroxypropyl)methylamine.

» Chlorination: Dissolve the amino-alcohol in chloroform (CHCI3). Add thionyl chloride
dropwise at 0°C. Reflux for 2 hours to convert the secondary alcohol to the chloride.

« |solation: Evaporate solvent and excess SOCI2 under vacuum. The residue is the
hydrochloride salt of the precursor. Neutralize with cold NaHCO3 and extract the free base
immediately before use (nitrogen mustards are unstable; handle with extreme caution).
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Phase 2: Ring Closure (Cyclization)

Objective: Formation of the 1,3-dimethyl-4-phenyl-4-cyanoazepane core. Safety: Uses Sodium
Amide (NaNH2) — highly reactive with moisture.

Reagents:
Reagent Equiv. Role
Phenylacetonitrile 1.0 Nucleophile Source
Sodium Amide (NaNH2) 2.2 Strong Base
Precursor Amine (Phase 1) 1.1 Electrophile

| Toluene (Dry) | Solvent | Medium |
Procedure:

e Anion Formation: Suspend NaNH2 in dry toluene under nitrogen atmosphere. Add
phenylacetonitrile dropwise at 35-40°C. Evolution of ammonia gas indicates anion formation.
Stir for 1 hour.

o Alkylation: Add the freshly prepared N-(3-chloropropyl)-N-(2-chloropropyl)methylamine
(dissolved in dry toluene) dropwise to the stirring anion mixture.

o Note: The reaction is exothermic. Maintain temperature at 45-50°C.

o Reflux: Heat the mixture to reflux (110°C) for 6-12 hours to drive the second alkylation step
(ring closure).

e Quench: Cool to room temperature. Carefully add ice water to quench unreacted amide.

o Extraction: Separate the toluene layer. Extract the aqueous layer with benzene or toluene.
Combine organic phases and wash with water and brine.

« Purification: Extract the basic product into 2N HCI. Wash the acidic aqueous layer with ether
(removes unreacted nitrile). Basify the aqueous layer with NaOH and extract the oil (1,3-
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dimethyl-4-phenyl-4-cyanoazepane) into ether.

Phase 3: Hydrolysis and Esterification

Objective: Convert the nitrile group (-CN) to the ethyl ester (-COOEt).

Procedure:

o Hydrolysis: Heat the nitrile intermediate with 70% sulfuric acid (H2S04) at 140°C for 4 hours.
This converts the nitrile to the carboxylic acid (or amide intermediate).

« Esterification: Dilute the reaction mixture with excess Ethanol (EtOH). Reflux for 12 hours.

Alternatively, isolate the carboxylic acid and reflux with EtOH/HCI gas.

« |solation: Evaporate excess ethanol. Basify the residue with Na2CO3. Extract the

Metethoheptazine free base into ether. Dry over MgSO4.

e Salt Formation: Bubble dry Hydrogen Chloride (HCI) gas into the ethereal solution. The

hydrochloride salt precipitates as a white crystalline solid.[2]

o Recrystallization: Recrystallize from Ethanol/Ethyl Acetate to obtain pharmaceutical-grade

purity.
Analytical Specifications

Parameter Specification Method

Appearance White crystalline powder Visual

Melting Point 194-196°C (HCI salt) Capillary
C=0 stretch ~1725 cm~!

IR Spectrum FTIR
(Ester)

Mass Spec [M+H]+ = 276.2 m/z ESI-MS

B Soluble in water, ethanol;
Solubility

Insoluble in ether

Safety & Compliance
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e Hazardous Reagents: Sodium Amide is pyrophoric and reacts violently with water. Nitrogen
mustard precursors are potential blistering agents and should be handled in a fume hood
with full PPE.

o Regulatory Status: Metethoheptazine is an opioid analgesic. While not always Schedule I/l
in all jurisdictions (often Schedule Il or IV depending on specific "phenazepine” laws),
researchers must verify local DEA/controlled substance regulations before synthesis.

o Waste Disposal: Quench all reaction mixtures containing NaNH2 with isopropanol before
water. Neutralize acidic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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